Cas no 156499-64-8 (2,3-Difluoro-1-iodo-4-methoxybenzene)

• Product Name: 2,3-Difluoro-1-iodo-4-methoxybenzene
• CAS No: 156499-64-8
• MF: C₇H₅F₂IO
• MW: 270.015281438828
• CID: 94502
• PubChem ID: 44203050
• Update Time: 2025-07-17

2,3-Difluoro-1-iodo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-1-iodo-4-methoxybenzene
• 2,3-DIFLUORO-4-IODOANISOLE
• 2,3-BENZOFLUORENE
• 2,3-Difluoro-4-methoxyiodobenzene
• FT-0687684
• A809755
• SCHEMBL17993346
• CS-0191516
• MFCD12913391
• Benzene, 2,3-difluoro-1-iodo-4-methoxy-
• DTXSID50657866
• E90789
• 156499-64-8

• Inchi： 1S/C7H5F2IO/c1-11-5-3-2-4(10)6(8)7(5)9/h2-3H,1H3
• InChI Key： DLUIPVAOKAGWHK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1F)F)OC

Computed Properties

• Exact Mass: 269.93500
• Monoisotopic Mass: 269.93532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.876
• PSA: 9.23000
• LogP: 2.57800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,3-Difluoro-1-iodo-4-methoxybenzene

Introduction to 2,3-Difluoro-1-iodo-4-methoxybenzene (CAS No. 156499-64-8)

2,3-Difluoro-1-iodo-4-methoxybenzene (CAS No. 156499-64-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes fluorine, iodine, and methoxy functional groups. These features contribute to its diverse applications in the development of novel pharmaceuticals and advanced materials.

The chemical formula of 2,3-Difluoro-1-iodo-4-methoxybenzene is C₈H₅F₂I O, and it has a molecular weight of approximately 238.02 g/mol. The presence of the iodine atom makes it a valuable precursor in various synthetic pathways, particularly in the preparation of iodinated compounds used in radiopharmaceuticals and imaging agents. The fluorine atoms enhance the compound's stability and bioavailability, while the methoxy group imparts additional reactivity and solubility properties.

In recent years, 2,3-Difluoro-1-iodo-4-methoxybenzene has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors against viral proteases, which are crucial for viral replication. The unique combination of fluorine and iodine substituents provides enhanced binding affinity and selectivity, making it a promising candidate for further investigation.

Beyond antiviral applications, 2,3-Difluoro-1-iodo-4-methoxybenzene has also shown potential in the field of cancer research. A recent study in the Cancer Research journal explored its use as a building block for targeted cancer therapies. The compound's ability to form stable complexes with metal ions such as platinum and gold has led to the development of novel anticancer drugs with improved efficacy and reduced side effects. These metal complexes exhibit enhanced cellular uptake and selective toxicity towards cancer cells, making them attractive candidates for clinical trials.

The synthetic versatility of 2,3-Difluoro-1-iodo-4-methoxybenzene extends to its use in the production of advanced materials. In materials science, this compound serves as a key intermediate in the synthesis of functional polymers and coatings with unique optical and electronic properties. For example, researchers at the University of California have utilized this compound to develop polymer-based sensors that can detect trace amounts of environmental pollutants with high sensitivity and selectivity.

In addition to its applications in pharmaceuticals and materials science, 2,3-Difluoro-1-iodo-4-methoxybenzene has also been investigated for its potential use in agrochemicals. A study published in the Pest Management Science journal reported that this compound can be used as a precursor for the synthesis of novel herbicides with improved efficacy against resistant weed species. The presence of fluorine atoms enhances the herbicidal activity by increasing the compound's stability and persistence in soil.

The safety profile of 2,3-Difluoro-1-iodo-4-methoxybenzene is an important consideration for its widespread use in various industries. Extensive toxicological studies have been conducted to evaluate its potential health effects on humans and the environment. These studies have shown that when handled properly under controlled conditions, this compound poses minimal risk to human health and environmental safety. However, it is essential to follow standard safety protocols during handling and storage to ensure safe usage.

In conclusion, 2,3-Difluoro-1-iodo-4-methoxybenzene (CAS No. 156499-64-8) is a multifaceted organic compound with a wide range of applications in pharmaceutical research, materials science, and agrochemicals. Its unique molecular structure endows it with valuable properties that make it an indispensable intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing global challenges.